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The composition and dynamics of the microbial community are paramount to the efficiency and

stability of wastewater treatment processes. This guide provides a detailed comparison of the

microbial community dynamics in Hybrid Membrane Bioreactors (HMBR) and Conventional

Membrane Bioreactors (CMBR), supported by experimental data and detailed methodologies.

Understanding these differences is crucial for optimizing reactor performance, controlling

membrane fouling, and enhancing nutrient removal.

At a Glance: Key Differences in Microbial
Communities
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Feature
Hybrid Membrane
Bioreactor (HMBR)

Conventional Membrane
Bioreactor (CMBR)

Microbial Habitat

Suspended activated sludge

and attached biofilm on

carriers

Primarily suspended activated

sludge

Microbial Diversity
Generally higher species

richness and diversity[1]

Generally lower species

richness and diversity

compared to HMBR[1]

Key Phyla Abundance

Higher abundance of

Bacteroidetes and

Proteobacteria[2]

Lower relative abundance of

Bacteroidetes and

Proteobacteria compared to

HMBR[2]

Functional Bacteria

Enriched with specialized

bacteria for nutrient removal,

including ammonia-oxidizing

(AOB) and nitrite-oxidizing

bacteria (NOB)[3]

Contains functional bacteria for

nutrient removal, but may have

lower abundance and diversity

of nitrifiers compared to

HMBR.

Membrane Fouling

Reduced membrane fouling

due to lower production of

Extracellular Polymeric

Substances (EPS) by the

distinct microbial community[1]

More prone to membrane

fouling associated with higher

EPS production.

Deep Dive: Microbial Community Composition
The introduction of carrier materials in HMBRs creates a dual environment for microbial growth:

the suspended activated sludge and the attached biofilm. This hybrid system fosters a more

diverse and specialized microbial community compared to the solely suspended growth system

in CMBRs.

Dominant Microbial Phyla
Studies have consistently shown differences in the relative abundance of dominant microbial

phyla between HMBR and CMBR systems.
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Phylum
HMBR (Relative
Abundance %)

CMBR (Relative
Abundance %)

Reference

Bacteroidetes 44.9% 40.3% [2]

Proteobacteria 29.3% 27.8% [2]

Acidobacteria 8.7% 13.3% [2]

Saccharibacteria 5.3% 4.3% [2]

This difference in microbial composition is a key factor influencing the overall performance of

the bioreactors. For instance, the higher abundance of Proteobacteria and Bacteroidetes in

HMBRs is often linked to enhanced nutrient removal capabilities.[3]

The Biofilm Advantage: A Specialized Microbial
Niche in HMBR
The biofilm carriers in HMBRs provide a protected environment that encourages the growth of

slow-growing and specialized microorganisms, which might be washed out in a conventional

suspended growth system. This leads to a more robust and efficient microbial community for

pollutant degradation.
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Figure 1. Conceptual diagram illustrating the key differences in microbial habitats between
HMBR and CMBR.

Experimental Protocol: Assessing Microbial
Communities
The following provides a generalized methodology for the comparative analysis of microbial

communities in HMBR and CMBR, based on common practices in the cited literature.

Sample Collection
Collect representative samples of mixed liquor suspended solids (MLSS) from both the

HMBR and CMBR.

For the HMBR, also collect biofilm samples from the carrier media.
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Collect samples at regular intervals to assess temporal dynamics.

DNA Extraction
Use a commercially available DNA extraction kit suitable for environmental samples (e.g.,

PowerSoil® DNA Isolation Kit, MO BIO Laboratories).

Follow the manufacturer's instructions to extract total genomic DNA from the collected

samples.

Assess the quality and quantity of the extracted DNA using a spectrophotometer (e.g.,

NanoDrop) and gel electrophoresis.

16S rRNA Gene Amplicon Sequencing
Amplify the V3-V4 hypervariable regions of the 16S rRNA gene using universal primers (e.g.,

341F and 806R) with Illumina sequencing adapters.

Perform PCR amplification in triplicate for each sample to minimize bias.

Pool the triplicate PCR products and purify them using a gel extraction kit.

Quantify the purified amplicons and pool them in equimolar concentrations for sequencing on

an Illumina MiSeq or HiSeq platform.

Bioinformatic and Statistical Analysis
Process the raw sequencing reads to remove low-quality sequences, chimeras, and

adapters using software such as QIIME 2 or Mothur.

Cluster the high-quality sequences into Operational Taxonomic Units (OTUs) at a 97%

similarity threshold.

Assign taxonomy to the OTUs using a reference database like Greengenes or SILVA.

Calculate alpha diversity indices (e.g., Shannon, Simpson, Chao1) to assess species

richness and evenness within each sample.
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Perform beta diversity analysis (e.g., Principal Coordinate Analysis - PCoA) based on Bray-

Curtis or UniFrac distances to compare the overall microbial community structure between

HMBR and CMBR.

Use statistical tests (e.g., ANOSIM, PERMANOVA) to determine the significance of the

differences in microbial communities.
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Figure 2. A typical experimental workflow for the analysis of microbial communities in
bioreactors.

Conclusion
The integration of biofilm carriers in Hybrid Membrane Bioreactors significantly influences the

microbial community dynamics, leading to higher diversity, a more specialized population, and

enhanced performance in terms of nutrient removal and membrane fouling control compared to

Conventional Membrane Bioreactors. The distinct microbial composition, particularly the

enrichment of key bacterial phyla, is a direct contributor to these advantages. Researchers and

engineers can leverage this understanding to design and operate more efficient and robust

wastewater treatment systems.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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